(E)-N-(2,4-dimethoxyphenyl)-2-(6'-methyl-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'(4'H)-ylidene)hydrazinecarbothioamide

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-[(E)-(6-methylspiro[3,4-dihydropyrano[3,2-g]chromene-2,1'-cyclohexane]-8-ylidene)amino]thiourea
• InChI: InChI=1S/C27H31N3O4S/c1-17-13-25(29-30-26(35)28-21-8-7-19(31-2)15-24(21)32-3)33-23-16-22-18(14-20(17)23)9-12-27(34-22)10-5-4-6-11-27/h7-8,13-16H,4-6,9-12H2,1-3H3,(H2,28,30,35)/b29-25+
• InChI Key: VQHJUIYFGVLZQW-XLVZBRSZSA-N
• Canonical SMILES: CC1=CC(=NNC(=S)NC2=C(C=C(C=C2)OC)OC)OC3=C1C=C4CCC5(CCCCC5)OC4=C3
• Isomeric SMILES: CC1=C/C(=N\NC(=S)NC2=C(C=C(C=C2)OC)OC)/OC3=C1C=C4CCC5(CCCCC5)OC4=C3
• Molecular Formula: C27H31N3O4S
• Molecular Weight: 493.6 g/mol

Description

(E)-N-(2,4-dimethoxyphenyl)-2-(6'-methyl-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'(4'H)-ylidene)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C27H31N3O4S and its molecular weight is 493.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Spiro compounds, similar in structure to the specified chemical, have been synthesized and evaluated for their antimicrobial activities. A study by Hafez et al. (2016) explored the synthesis of novel spiro compounds with biologically active sulfonamide and sulfonyl carbothioamide derivatives, demonstrating significant antimicrobial potency against both Gram-negative and Gram-positive bacteria, as well as antifungal activity. These findings suggest that similar compounds could be developed as potential antimicrobial agents (Hafez, El-Gazzar, & Zaki, 2016).

Anticancer Research

Spiro compounds have also been investigated for their anticancer properties. Panda et al. (2018) reported on the diastereoselective synthesis of spiro indanone fused pyrano[3,2-c]chromene derivatives and their evaluation for in vitro anticancer activities. This research demonstrated that certain spiro compounds possess moderate to high levels of anticancer activity against various cancer cell lines, highlighting the potential of spiro compounds in the development of new anticancer therapeutics (Panda et al., 2018).

Photophysical Properties

The synthesis of spiro compounds and investigation into their photophysical properties have also been documented. Silva et al. (2021) synthesized a series of new spiro compounds featuring (Z-)ethenic bridges between chromophoric moieties, analyzing their photophysical behavior. Such studies contribute to the understanding of the optical properties of spiro compounds, which could be applied in the development of new materials for photonic applications (Silva et al., 2021).